N-(5-benzoyl-2-hydroxybenzyl)-2-[(1-methyl-1H-imidazol-2-yl)thio]acetamide

• IUPAC Name: N-[(5-benzoyl-2-hydroxyphenyl)methyl]-2-(1-methylimidazol-2-yl)sulfanylacetamide
• InChI: InChI=1S/C20H19N3O3S/c1-23-10-9-21-20(23)27-13-18(25)22-12-16-11-15(7-8-17(16)24)19(26)14-5-3-2-4-6-14/h2-11,24H,12-13H2,1H3,(H,22,25)
• InChI Key: GZBLTNUKRWBCBI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1SCC(=O)NCC2=C(C=CC(=C2)C(=O)C3=CC=CC=C3)O
• Molecular Formula: C20H19N3O3S
• Molecular Weight: 381.4 g/mol

Description

N-(5-benzoyl-2-hydroxybenzyl)-2-[(1-methyl-1H-imidazol-2-yl)thio]acetamide is a novel compound that has been synthesized and studied for its potential scientific research applications. This compound is a thioacetamide derivative, which has been shown to have significant biochemical and physiological effects in laboratory experiments.

Mechanism of Action

The mechanism of action of N-(5-benzoyl-2-hydroxybenzyl)-2-[(1-methyl-1H-imidazol-2-yl)thio]acetamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in cancer cell growth and survival. Specifically, this compound has been shown to inhibit the Akt/mTOR pathway, which is a key regulator of cell growth and survival in cancer cells.
Biochemical and Physiological Effects:
N-(5-benzoyl-2-hydroxybenzyl)-2-[(1-methyl-1H-imidazol-2-yl)thio]acetamide has been shown to have significant biochemical and physiological effects in laboratory experiments. In addition to its anti-cancer activity, this compound has been shown to have antioxidant and anti-inflammatory properties, suggesting that it may have potential applications in the treatment of other diseases.

Advantages and Limitations for Lab Experiments

The advantages of using N-(5-benzoyl-2-hydroxybenzyl)-2-[(1-methyl-1H-imidazol-2-yl)thio]acetamide in laboratory experiments include its potent anti-cancer activity and its ability to induce apoptosis in cancer cells. However, there are also some limitations to using this compound, including its relatively complex synthesis method and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on N-(5-benzoyl-2-hydroxybenzyl)-2-[(1-methyl-1H-imidazol-2-yl)thio]acetamide. One potential direction is to further investigate its anti-cancer activity and potential applications in cancer therapy. Another direction is to explore its antioxidant and anti-inflammatory properties and its potential applications in the treatment of other diseases. Additionally, further studies are needed to fully understand its mechanism of action and to optimize its synthesis method for potential clinical use.

Scientific Research Applications

N-(5-benzoyl-2-hydroxybenzyl)-2-[(1-methyl-1H-imidazol-2-yl)thio]acetamide has been studied for its potential scientific research applications, particularly in the field of cancer research. This compound has been shown to have significant anti-cancer activity in vitro, inhibiting the growth of various cancer cell lines. Additionally, it has been shown to induce apoptosis in cancer cells, suggesting that it may be an effective anti-cancer agent.